Cas no 83938-06-1 (ethyl 2'-chlorobiphenyl-4-carboxylate)

• Product name: ethyl 2'-chlorobiphenyl-4-carboxylate
• CAS No: 83938-06-1
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 1813815
• PubChem ID: 3068856

ethyl 2'-chlorobiphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL BI 1241
• ethyl 2'-chlorobiphenyl-4-carboxylate
• ethyl 4-(2-chlorophenyl)benzoate
• 1,1'-Biphenyl-4-carboxylic acid, 2'-chloro-, ethyl ester
• DTXSID30232832
• 83938-06-1
• VSADAMDGILALBX-UHFFFAOYSA-N
• Ethyl 2'-chloro-1,1'-biphenyl-4-carboxylate
• 2'-chlorobiphenyl-4-carboxylic acid ethyl ester
• Chloro-2' biphenyl-4 carboxylate d'ethyle
• Chloro-2' biphenyl-4 carboxylate d'ethyle [French]
• ETHYL 2'-CHLORO-BIPHENYL-4-CARBOXYLATE
• SCHEMBL5924878

• Inchi： InChI=1S/C15H13ClO2/c1-2-18-15(17)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h3-10H,2H2,1H3
• InChI Key： VSADAMDGILALBX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)C2=CC=CC=C2Cl

Computed Properties

• Exact Mass: 260.0604073g/mol
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų